Cas no 887223-18-9 (3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline)

• Product Name: 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline
• CAS No: 887223-18-9
• MF: C₂₂H₂₃FN₂O₂S
• MW: 398.493627786636
• CID: 5946782
• PubChem ID: 7184471
• Update Time: 2025-05-24

3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline
• 3-(3,4-dimethylphenyl)sulfonyl-6-fluoro-4-piperidin-1-ylquinoline
• Quinoline, 3-[(3,4-dimethylphenyl)sulfonyl]-6-fluoro-4-(1-piperidinyl)-
• 3-[(3,4-dimethylphenyl)sulfonyl]-6-fluoro-4-piperidin-1-ylquinoline
• F1608-0016
• 3-((3,4-dimethylphenyl)sulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline
• AKOS001858183
• 887223-18-9

• Inchi： 1S/C22H23FN2O2S/c1-15-6-8-18(12-16(15)2)28(26,27)21-14-24-20-9-7-17(23)13-19(20)22(21)25-10-4-3-5-11-25/h6-9,12-14H,3-5,10-11H2,1-2H3
• InChI Key： KJJDZQXOWILBTI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(N2CCCCC2)=C(S(C2=CC=C(C)C(C)=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 398.14642732g/mol
• Monoisotopic Mass: 398.14642732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline

3-(3,4-Dimethylbenzenesulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline (CAS No. 887223-18-9)

The compound 3-(3,4-Dimethylbenzenesulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline (CAS No. 887223-18-9) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a quinoline core, a sulfonyl group attached to a dimethylbenzene ring, and a piperidine substituent. The presence of these functional groups contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-tumor agents. The sulfonyl group in this compound plays a crucial role in enhancing its bioavailability and stability, making it a promising candidate for therapeutic applications. Additionally, the piperidine ring introduces flexibility and hydrogen bonding capabilities, further enhancing its interaction with biological targets.

The synthesis of 3-(3,4-Dimethylbenzenesulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as Suzuki coupling and Friedel-Crafts alkylation to achieve high yields and purity. These methods are not only efficient but also environmentally friendly, aligning with the growing emphasis on green chemistry in modern pharmaceutical research.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies. Its ability to inhibit specific kinases makes it a potential candidate for treating various cancers and inflammatory diseases. Furthermore, the fluorine atom at the 6-position of the quinoline ring enhances its lipophilicity, which is critical for crossing biological membranes and reaching target sites effectively.

In terms of applications, 3-(3,4-Dimethylbenzenesulfonyl)-6-fluoro-4-(piperidin-1-yl)quinoline has garnered attention for its potential use in drug delivery systems. Its structural versatility allows for further modification to tailor its properties for specific therapeutic needs. For instance, researchers are exploring its use as a prodrug or as part of a targeted drug delivery system to minimize side effects and improve efficacy.

Looking ahead, the development of this compound is expected to contribute significantly to the field of medicinal chemistry. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its mechanism of action, it holds immense promise for becoming a novel therapeutic agent in the near future.